Cas no 762302-94-3 (Pyrimidine, 4-cyclobutyl-2-(1,1-dimethylethyl)-6-(1-piperazinyl)-)

• Product Name: Pyrimidine, 4-cyclobutyl-2-(1,1-dimethylethyl)-6-(1-piperazinyl)-
• CAS No: 762302-94-3
• MF: C₁₆H₂₆N₄
• MW: 274.404443264008
• CID: 4177090
• PubChem ID: 66673390
• Update Time: 2025-04-24

Pyrimidine, 4-cyclobutyl-2-(1,1-dimethylethyl)-6-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-cyclobutyl-2-(1,1-dimethylethyl)-6-(1-piperazinyl)-
• 762302-94-3
• 2-tert-butyl-4-piperazin-1-yl-6-cyclobutylpyrimidine
• 2-tert-butyl-4-(piperazin-1-yl)-6-cyclobutyl-pyrimidine
• 2-tert-Butyl-4-cyclobutyl-6-(piperazin-1-yl)pyrimidine
• AMEZAFGAGCGHTA-UHFFFAOYSA-N
• 2-tert-butyl-4-cyclobutyl-6-piperazin-1-yl-pyrimidine
• DB-163451
• 2-tert-butyl-4-piperazin-1-yl-6-cyclobutyl-pyrimidine
• 2-(Tert-butyl)-4-cyclobutyl-6-(piperazin-1-yl)pyrimidine
• 2-tert-butyl-4-cyclobutyl-6-piperazin-1-ylpyrimidine
• SCHEMBL388254

• Inchi： 1S/C16H26N4/c1-16(2,3)15-18-13(12-5-4-6-12)11-14(19-15)20-9-7-17-8-10-20/h11-12,17H,4-10H2,1-3H3
• InChI Key： AMEZAFGAGCGHTA-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC(N2CCNCC2)=CC(C2CCC2)=N1

Computed Properties

• Exact Mass: 274.21574685Da
• Monoisotopic Mass: 274.21574685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų